Cas no 1448045-84-8 (1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide)

• Product Name: 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide
• CAS No: 1448045-84-8
• MF: C₁₅H₂₄N₄O₃S₂
• MW: 372.506060600281
• CID: 6285876
• PubChem ID: 71810019
• Update Time: 2025-05-23

1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6446-0629
• 1448045-84-8
• 1-METHANESULFONYL-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]PIPERIDINE-4-CARBOXAMIDE
• 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide
• AKOS024567009
• 1-methylsulfonyl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]piperidine-4-carboxamide
• VU0549255-1

• Inchi： 1S/C15H24N4O3S2/c1-24(21,22)19-9-2-12(3-10-19)14(20)17-13-4-7-18(8-5-13)15-16-6-11-23-15/h6,11-13H,2-5,7-10H2,1H3,(H,17,20)
• InChI Key： FMOGBZCNZAVHBM-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2CCN(C3=NC=CS3)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 372.12898299g/mol
• Monoisotopic Mass: 372.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide

Recent Advances in the Study of 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide (CAS: 1448045-84-8)

In recent years, the compound 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide (CAS: 1448045-84-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

Biological studies have revealed that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrated significant reduction in kinase activity at nanomolar concentrations, suggesting its potential as a lead compound for drug development. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the critical role of the thiazole and piperidine moieties in its mechanism of action.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide. The compound displayed favorable bioavailability and metabolic stability in animal models, with minimal off-target effects. These findings support its potential for advancement into clinical trials, particularly for conditions such as autoimmune diseases and certain cancers.

In conclusion, the ongoing research on 1-(methylsulfonyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)piperidine-4-carboxamide (CAS: 1448045-84-8) underscores its therapeutic promise and highlights the need for further investigation into its clinical applications. The compound's unique chemical structure and robust biological activity make it a compelling candidate for future drug development efforts in the chemical biology and pharmaceutical industries.